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Compound of Interest

Compound Name: 6-Hepten-2-one

Cat. No.: B3049758

Essential Safety and Handling Guide for 6-
Hepten-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 6-Hepten-2-one, ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Hepten-2-one is a flammable liquid and vapor that can cause skin and serious eye irritation.
[1] It is also harmful to aquatic life with long-lasting effects.[2] Adherence to strict safety
protocols, including the use of appropriate Personal Protective Equipment (PPE), is mandatory
to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling 6-Hepten-2-one
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Protection Type

Recommended Equipment

Specification

Eye/Face Protection

Safety glasses with side-

shields and face shield

Equipment should be tested
and approved under
government standards such as
NIOSH (US) or EN 166 (EU).

[2]

Skin Protection

Chemically resistant,
impervious gloves (e.g.,
rubber)

Gloves must be inspected prior
to use. Use proper glove
removal technique to avoid
skin contact.[3][4]

Body Protection

Protective clothing, flame

retardant antistatic material

Clothing should be selected
based on the concentration
and quantity of the hazardous

substance handled.[3]

Respiratory Protection

Full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)

respirator cartridges

To be used as a backup to
engineering controls if risk
assessment shows air-
purifying respirators are
appropriate. A full-face
supplied air respirator is
necessary if it's the sole

means of protection.[2]

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 6-Hepten-2-one is

essential for safe handling and storage.

Table 2: Physical and Chemical Properties of 6-Hepten-2-one
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Property Value

Molecular Formula C7H120[5][6]

Molecular Weight 112.17 g/mol [5]

Appearance Colorless to pale yellow liquid[7]

Boiling Point 165.13 °C (estimate)[5]

Flash Point 56 °C (132.8 °F) - closed cup

Density 0.8673 g/cm?3[5]

Solubility Insoluble in water; miscible with alcohols and

ethers.[7][8]

Operational Plan: Handling and Storage

Proper operational procedures are critical to maintaining a safe laboratory environment when
working with 6-Hepten-2-one.

Handling Procedures:

e Work in a well-ventilated area, preferably under a chemical fume hood.

e Avoid inhalation of vapor or mist.[2][3]

» Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2][9]

¢ Use only non-sparking tools and take precautionary measures against static discharge.[2][9]
e Ground and bond container and receiving equipment.[2][9]

e Avoid contact with skin and eyes.[1]

» Wash hands thoroughly after handling.[1][2]

Storage Conditions:

e Store in a cool, dry, and well-ventilated place.[1][2][9]
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o Keep the container tightly closed.[2][9]

» Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[2][3]

¢ Incompatible materials to avoid include strong oxidizing agents, strong bases, and strong

reducing agents.[9]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

Table 3: First Aid Measures for 6-Hepten-2-one Exposure

Exposure Route

First Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Wash off with
soap and plenty of water. Consult a physician if

irritation persists.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][9]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2]

Fire Fighting:

» Use alcohol-resistant foam, dry chemical, or carbon dioxide for small fires.[2]

o For large fires, use water spray, fog, or alcohol-resistant foam.[2]
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» Wear self-contained breathing apparatus for firefighting if necessary.[2]

Accidental Release:

o Use personal protective equipment.[2]

o Ensure adequate ventilation and remove all sources of ignition.[2]

o Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[2]

» Contain spillage and collect with an electrically protected vacuum cleaner or by wet-brushing
and place in a container for disposal.[2]

Disposal Plan

Proper disposal of 6-Hepten-2-one and its contaminated materials is essential to prevent
environmental harm.

e Product Disposal: This material is highly flammable and should be burned in a chemical
incinerator equipped with an afterburner and scrubber.[2] Offer surplus and non-recyclable
solutions to a licensed disposal company.[2]

o Contaminated Packaging: Dispose of as unused product.[2]

e Environmental Precautions: An environmental hazard cannot be excluded in the event of
unprofessional handling or disposal.[2] Avoid release to the environment.[2]

Handling Workflow Diagram

The following diagram outlines the standard operating procedure for handling 6-Hepten-2-one
in a laboratory setting.
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Caption: Workflow for Safe Handling of 6-Hepten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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